3-phenylnaphtho[1,2-c]furan-1(3H)-one

• Molecular Formula: C18H12O2
• Molecular Weight: 260.3 g/mol
• IUPAC Name: 3-phenyl-3H-benzo[g][2]benzofuran-1-one
• InChI: InChI=1S/C18H12O2/c19-18-16-14-9-5-4-6-12(14)10-11-15(16)17(20-18)13-7-2-1-3-8-13/h1-11,17H
• InChI Key: KTUOEXOTGZPYQC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2C3=C(C4=CC=CC=C4C=C3)C(=O)O2

Description

3-phenylnaphtho[1,2-c]furan-1(3H)-one, also known as PNF, is an organic compound with a unique chemical structure that has attracted significant attention in the scientific community. This compound has been synthesized using various methods and has shown promising applications in scientific research.

Mechanism of Action

The mechanism of action of 3-phenylnaphtho[1,2-c]furan-1(3H)-one is not well understood. However, it has been reported to interact with various cellular targets, including the PI3K/Akt signaling pathway, caspases, and inflammatory cytokines. 3-phenylnaphtho[1,2-c]furan-1(3H)-one has been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the PI3K/Akt signaling pathway. 3-phenylnaphtho[1,2-c]furan-1(3H)-one has also been reported to inhibit the production of inflammatory cytokines such as TNF-α and IL-6 in activated macrophages.
Biochemical and Physiological Effects
3-phenylnaphtho[1,2-c]furan-1(3H)-one has been reported to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit the production of inflammatory cytokines, and inhibit the replication of the hepatitis C virus. Additionally, 3-phenylnaphtho[1,2-c]furan-1(3H)-one has been reported to exhibit anti-oxidant and anti-diabetic activities.

Advantages and Limitations for Lab Experiments

3-phenylnaphtho[1,2-c]furan-1(3H)-one has several advantages for lab experiments. It is relatively easy to synthesize, and its purity and yield can be optimized using various methods. 3-phenylnaphtho[1,2-c]furan-1(3H)-one has also been shown to exhibit promising anti-tumor, anti-inflammatory, and anti-viral activities, making it a potential candidate for drug development. However, there are some limitations to using 3-phenylnaphtho[1,2-c]furan-1(3H)-one in lab experiments. Its mechanism of action is not well understood, and further research is needed to elucidate its cellular targets. Additionally, the toxicity of 3-phenylnaphtho[1,2-c]furan-1(3H)-one has not been fully evaluated, and its long-term effects on human health are unknown.

Future Directions

There are several future directions for research on 3-phenylnaphtho[1,2-c]furan-1(3H)-one. First, further studies are needed to elucidate its mechanism of action and cellular targets. Second, the toxicity of 3-phenylnaphtho[1,2-c]furan-1(3H)-one needs to be evaluated to determine its safety for human consumption. Third, the potential of 3-phenylnaphtho[1,2-c]furan-1(3H)-one as a drug candidate needs to be explored further. Fourth, the synthesis methods of 3-phenylnaphtho[1,2-c]furan-1(3H)-one need to be optimized to improve its yield and purity. Finally, the anti-oxidant and anti-diabetic activities of 3-phenylnaphtho[1,2-c]furan-1(3H)-one need to be further investigated. Overall, 3-phenylnaphtho[1,2-c]furan-1(3H)-one is a promising compound with potential applications in scientific research and drug development.

Synthesis Methods

3-phenylnaphtho[1,2-c]furan-1(3H)-one can be synthesized using various methods, including the Pd-catalyzed Suzuki-Miyaura coupling reaction and the Friedel-Crafts acylation reaction. The Pd-catalyzed Suzuki-Miyaura coupling reaction involves the coupling of 3-bromo-2-naphthoic acid with phenylboronic acid in the presence of a palladium catalyst and a base. The Friedel-Crafts acylation reaction involves the acylation of naphthalene with benzoyl chloride in the presence of a Lewis acid catalyst. Both methods have been reported to yield high purity and yield of 3-phenylnaphtho[1,2-c]furan-1(3H)-one.

Scientific Research Applications

3-phenylnaphtho[1,2-c]furan-1(3H)-one has shown promising applications in scientific research. It has been reported to exhibit anti-tumor, anti-inflammatory, and anti-viral activities. 3-phenylnaphtho[1,2-c]furan-1(3H)-one has been shown to induce apoptosis in cancer cells by activating the caspase cascade and inhibiting the PI3K/Akt signaling pathway. 3-phenylnaphtho[1,2-c]furan-1(3H)-one has also been reported to inhibit the production of inflammatory cytokines such as TNF-α and IL-6 in activated macrophages. Additionally, 3-phenylnaphtho[1,2-c]furan-1(3H)-one has been shown to inhibit the replication of the hepatitis C virus.